Cas no 1072944-21-8 (2-(Methylthio)pyridine-3-boronic Acid)

• Product Name: 2-(Methylthio)pyridine-3-boronic Acid
• CAS No: 1072944-21-8
• MF: C₆H₈BNO₂S
• MW: 169.009220123291
• MDL: MFCD09037488
• CID: 829052
• PubChem ID: 44755183
• Update Time: 2025-11-02

2-(Methylthio)pyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-(Methylthio)pyridin-3-yl)boronic acid
• 2-(Methylthio)pyridine-3-boronic acid
• Boronic acid, B-[2-(methylthio)-3-pyridinyl]-
• (2-methylsulfanylpyridin-3-yl)boronic acid
• (2-(Methylthio)pyridin-3-yl)boronicacid
• [2-(Methylsulfanyl)pyridin-3-yl]boronic acid
• DTXSID70660630
• BS-22450
• 2-(METHYLSULFANYL)PYRIDINE-3-BORONIC ACID
• CS-0176169
• 2-(METHYLSULFANYL)PYRIDIN-3-YLBORONIC ACID
• AT14957
• AKOS006344925
• 1072944-21-8
• CHEMBL3236612
• MFCD09037488
• 2-(Methylthio)pyridine-3-boronic Acid

• MDL： MFCD09037488
• Inchi： 1S/C6H8BNO2S/c1-11-6-5(7(9)10)3-2-4-8-6/h2-4,9-10H,1H3
• InChI Key： QLZLLRKAZYHWTE-UHFFFAOYSA-N
• SMILES： S(C)C1C(B(O)O)=CC=CN=1

Computed Properties

• Exact Mass: 169.03700
• Monoisotopic Mass: 169.0368798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100°C
• Solubility: Slightly soluble (9.5 g/l) (25 º C),
• PSA: 78.65000
• LogP: -0.51670

Additional information on 2-(Methylthio)pyridine-3-boronic Acid

Comprehensive Overview of 2-(Methylthio)pyridine-3-boronic Acid (CAS 1072944-21-8): Properties, Applications, and Market Insights

2-(Methylthio)pyridine-3-boronic Acid (CAS 1072944-21-8) is an organoboron compound that has garnered significant attention in pharmaceutical and material science research. As a derivative of pyridine boronic acid, this compound serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods for carbon-carbon bond formation in organic synthesis. The presence of both the methylthio group and boronic acid moiety makes it particularly valuable for creating complex molecular architectures.

The compound's molecular formula is C₆H₈BNO₂S, with a molecular weight of 168.99 g/mol. Its boronic acid functional group (-B(OH)₂) enables efficient cross-coupling reactions, while the methylthio substituent (-SMe) offers unique electronic and steric properties that influence reaction outcomes. Researchers frequently search for "2-(Methylthio)pyridine-3-boronic Acid solubility" and "stability under Suzuki coupling conditions", as these properties are crucial for experimental design.

In pharmaceutical applications, 2-(Methylthio)pyridine-3-boronic Acid has shown promise in the development of kinase inhibitors and other bioactive molecules. The compound's ability to serve as a pyridine boronic acid precursor makes it valuable for creating drug candidates targeting various diseases. Recent trends in medicinal chemistry have increased demand for "boronic acid derivatives in drug discovery", particularly for protease inhibitors and cancer therapeutics.

The material science field utilizes this compound for developing advanced organic electronic materials and metal-organic frameworks (MOFs). Its structural features enable the creation of novel conjugated systems with potential applications in OLEDs and organic photovoltaics. Researchers often inquire about "2-(Methylthio)pyridine-3-boronic Acid crystal structure" and "thermal stability for material applications".

From a commercial perspective, the global market for pyridine boronic acid derivatives has grown steadily, driven by increasing R&D investments in pharmaceuticals and specialty materials. Quality specifications for CAS 1072944-21-8 typically require ≥95% purity (HPLC), with particular attention to boronic acid anhydride content and moisture sensitivity. Storage recommendations generally suggest keeping the compound under inert atmosphere at 2-8°C to maintain stability.

Synthetic approaches to 2-(Methylthio)pyridine-3-boronic Acid often involve palladium-catalyzed borylation reactions or halogen-metal exchange followed by boronate ester formation. Process chemists frequently search for "large-scale synthesis of pyridine boronic acids" and "purification methods for boronic acid derivatives". Recent advances in continuous flow chemistry have improved the efficiency and safety of producing such compounds.

Analytical characterization of this compound typically employs 1H/13C NMR, mass spectrometry, and HPLC purity analysis. The boronic acid group shows characteristic signals in the 11B NMR spectrum (δ ~30 ppm), while the methylthio protons appear around δ 2.5 ppm in 1H NMR. These analytical features are important for researchers verifying compound identity and purity.

Environmental and safety considerations for 2-(Methylthio)pyridine-3-boronic Acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound's boronic acid group may exhibit mild irritant properties, and its methylthio moiety can generate characteristic odors during handling.

Future research directions for this compound include exploration of its catalytic applications and potential in bioconjugation chemistry. The growing interest in "boronic acids in sensing applications" and "click chemistry with boronic acids" suggests expanding utility beyond traditional cross-coupling reactions. These emerging applications position CAS 1072944-21-8 as a compound with sustained scientific and commercial relevance.

For researchers working with 2-(Methylthio)pyridine-3-boronic Acid, understanding its structure-activity relationships and reaction optimization parameters remains crucial. The compound's dual functionality offers unique opportunities in molecular design, making it a valuable tool for synthetic chemists across multiple disciplines. As the demand for complex boronic acid derivatives continues to rise, this compound will likely maintain its importance in both academic and industrial settings.